Cas no 898791-11-2 (1-(4-bromo-2-fluorophenyl)-3-(3-methylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-(3-methylphenyl)propan-1-one
• CAS No: 898791-11-2
• MF: C₁₆H₁₄BrFO
• MW: 321.184167385101
• CID: 994377
• PubChem ID: 24725696
• Update Time: 2025-04-20

1-(4-bromo-2-fluorophenyl)-3-(3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-3-(3-methylphenyl)propan-1-one
• 4'-BROMO-2'-FLUORO-3-(3-METHYLPHENYL)PROPIOPHENONE
• AKOS016020966
• 898791-11-2
• MFCD07699595
• DTXSID00644089
• 1-(4-Bromo-2-fluorophenyl)-3-(3-methylphenyl)-1-propanone

• MDL： MFCD07699595
• Inchi： 1S/C16H14BrFO/c1-11-3-2-4-12(9-11)5-8-16(19)14-7-6-13(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key： OSPKWXOSSKEGPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 320.02100
• Monoisotopic Mass: 320.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.71210